Cas no 2034402-42-9 (4-butoxy-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide)

• Product Name: 4-butoxy-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• CAS No: 2034402-42-9
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 6486840
• PubChem ID: 121018580
• Update Time: 2025-05-26

4-butoxy-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• F6510-2558
• 4-butoxy-N-(1,3-dimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)benzamide
• 2034402-42-9
• 4-butoxy-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzamide
• AKOS026692469

• Inchi： 1S/C19H23N3O4S/c1-4-5-12-26-16-9-6-14(7-10-16)19(23)20-15-8-11-17-18(13-15)22(3)27(24,25)21(17)2/h6-11,13H,4-5,12H2,1-3H3,(H,20,23)
• InChI Key： MKHJTDZYXCVJDP-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC(=CC=2N1C)NC(C1C=CC(=CC=1)OCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 389.14092740g/mol
• Monoisotopic Mass: 389.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.3Ų

Additional information on 4-butoxy-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)benzamide

4-Butoxy-N-(1,3-Dimethyl-2,2-Dioxo-1,3-Dihydro-2λ6,1,3-Benzothiadiazol-5-Yl)Benzamide: A Comprehensive Overview

4-Butoxy-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2λ6,1,3-benzothiadiazol-5-yl)benzamide, with the CAS registry number 2034402-42-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a substituted benzothiadiazole ring system. The presence of the butoxy group further enhances its chemical properties, making it a versatile molecule for various applications.

The molecular structure of this compound is intriguing. The benzothiadiazole ring system is a heterocyclic structure that incorporates sulfur and nitrogen atoms. This arrangement confers the compound with distinct electronic properties and reactivity. The substitution pattern on the benzothiadiazole ring—specifically the dimethyl groups at positions 1 and 3—plays a crucial role in stabilizing the molecule and influencing its reactivity. Additionally, the benzamide group attached to the nitrogen atom introduces further functionalization, enabling this compound to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of this compound in several areas. For instance, its ability to act as a precursor in the synthesis of advanced materials has been explored. Researchers have demonstrated that this compound can be used to prepare high-performance polymers and organic semiconductors. The incorporation of sulfur atoms in the benzothiadiazole ring contributes to improved charge transport properties, making these materials suitable for applications in electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

Another area where this compound has shown promise is in medicinal chemistry. The unique combination of functional groups within its structure allows for potential interactions with biological systems. Preliminary studies suggest that it may exhibit anti-inflammatory or antioxidant properties due to its ability to scavenge free radicals. However, further research is required to fully understand its pharmacological profile and potential therapeutic applications.

The synthesis of 4-butoxy-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2λ6,1,3-benzothiadiazol-5-yl)benzamide involves a multi-step process that combines principles from both organic synthesis and heterocyclic chemistry. Key steps include the formation of the benzothiadiazole ring through condensation reactions and subsequent functionalization with the butoxy and benzamide groups. Optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is essential. Studies have indicated that it exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern due to its complex structure and resistance to hydrolysis. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, 4-butoxy-N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2λ6,1,3-benzothiadiazol-5-yl)benzamide represents a fascinating example of how modern organic chemistry can lead to innovative materials with diverse applications. Its unique structure not only makes it a valuable building block for advanced materials but also positions it as a potential candidate for biomedical applications. As research continues to uncover new insights into its properties and functionalities